Cas no 249608-90-0 (1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether)

1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether structure
249608-90-0 structure
Product Name:1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether
CAS No:249608-90-0
MF:C18H14O7
MW:342.299565792084
CID:6732845
Update Time:2024-03-03

1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

    • 1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether
    • Inchi: 1S/C18H14O7/c1-21-8-4-13(23-3)16-14(5-8)25-18(20)15-9-6-12(22-2)10(19)7-11(9)24-17(15)16/h4-7,19H,1-3H3
    • InChI Key: DMFBVIMJZZSCJE-UHFFFAOYSA-N
    • SMILES: COC1C=C2C(C3=C(C(O2)=O)C2C(=CC(=C(C=2)OC)O)O3)=C(OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • XLogP3: 1.861
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